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Introduction

Trichlorofluoromethane (CFC-11) is a potent ozone-depleting substance whose atmospheric

concentration has been monitored for decades, particularly following the implementation of the

Montreal Protocol.[1] Although its production was phased out, unexpected emissions have

been detected, highlighting the critical need for continuous and precise atmospheric

measurements.[1][2] Spectroscopic techniques are central to these monitoring efforts,

providing reliable data for atmospheric models and verifying international agreements.[1][3]

This document provides detailed application notes and protocols for the primary spectroscopic

methods used to measure atmospheric CFC-11, intended for researchers and scientists in

atmospheric chemistry and environmental monitoring.

The two main approaches for monitoring atmospheric CFC-11 are remote sensing, which

determines the total column abundance, and in-situ analysis, which measures concentrations

at a specific location. Ground-based Fourier Transform Infrared (FTIR) spectroscopy is a

powerful remote sensing technique, while Gas Chromatography combined with Mass
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Spectrometry (GC-MS) or an Electron Capture Detector (GC-ECD) is the standard for high-

precision in-situ measurements.[1][4]

Method 1: Ground-Based Fourier Transform Infrared
(FTIR) Spectroscopy
Application Note

Ground-based FTIR spectroscopy is a remote sensing technique used to measure the total

column abundance of various trace gases, including CFC-11.[5] The method utilizes the sun as

an infrared light source, measuring the absorption of specific wavelengths of light by

atmospheric gases. By analyzing the resulting high-resolution solar absorption spectra, the

total amount of CFC-11 in the atmospheric column above the instrument can be determined.[1]

[2]

This technique is integral to global monitoring networks such as the Network for the Detection

of Atmospheric Composition Change (NDACC), providing long-term, consistent time series of

CFC-11 data from various locations worldwide.[1][6] These long-term measurements are

crucial for identifying trends, verifying emission inventories, and studying atmospheric transport

and chemistry.[1][7] The main advantages of FTIR spectroscopy are its ability to measure

multiple gases simultaneously and its high precision and stability over long periods.[8]

Experimental Protocol: Measurement of CFC-11 Total Column by Solar Absorption FTIR

This protocol outlines the procedure for obtaining and analyzing solar absorption spectra to

retrieve CFC-11 total columns.

1. Instrumentation:

FTIR Spectrometer: A high-resolution spectrometer (e.g., Bruker IFS 120/125HR) is required,

capable of achieving a spectral resolution of at least 0.0035 cm⁻¹.[1]

Solar Tracker: An active solar tracker is used to direct sunlight into the spectrometer.[1]

Detector: A liquid nitrogen-cooled Mercury Cadmium Telluride (HgCdTe) detector is typically

used for the mid-infrared region where CFC-11 absorbs.[1]
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Optics: A Potassium Bromide (KBr) beamsplitter is used for the mid-infrared range.[1]

2. Data Acquisition:

Position the instrument at a site with a clear, unobstructed view of the sun.

On days with clear skies, use the solar tracker to direct the solar beam into the spectrometer.

Record mid-infrared solar spectra, typically within the 700–1400 cm⁻¹ range, which covers a

key absorption band for CFC-11.[1]

Co-add multiple scans to improve the signal-to-noise ratio of the final spectrum.

3. Spectral Analysis and Retrieval:

The retrieval process involves fitting a calculated synthetic spectrum to the measured solar

spectrum using a line-by-line radiative transfer model. This is typically done using software

like PROFFIT or SFIT.

Retrieval Microwindow: A specific spectral range (microwindow) is selected to maximize the

information content for CFC-11 while minimizing interference from other gases. For CFC-11,

a common retrieval window is 830–860 cm⁻¹.[5]

Interfering Species: The absorption signatures of other gases in this spectral region must be

accounted for in the forward model. Major interfering species include H₂O, O₃, CO₂, N₂O,

and HNO₃.

A Priori Profiles: The retrieval algorithm requires initial guess profiles (a priori) for

temperature, pressure, and the vertical distribution of CFC-11 and interfering gases. These

are often sourced from atmospheric models or climatologies.[6]

Inverse Method: An inversion algorithm, such as the Tikhonov-Phillips regularization method

or Optimal Estimation, is used to adjust the a priori CFC-11 profile until the calculated

spectrum best matches the measured spectrum.[6]

Data Product: The output is the retrieved vertical profile of CFC-11, which is then integrated

to yield the total atmospheric column abundance, typically expressed in molecules per
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square centimeter (molecules/cm²).

Workflow for Ground-Based FTIR Measurement of CFC-11
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Click to download full resolution via product page

FTIR measurement and data retrieval workflow.

Method 2: In-Situ Analysis by Gas Chromatography
(GC)
Application Note

In-situ measurements provide highly accurate and precise mole fractions of CFC-11 in ambient

air at specific locations. This technique is the cornerstone of global monitoring networks like the

Advanced Global Atmospheric Gases Experiment (AGAGE) and the National Oceanic and

Atmospheric Administration (NOAA) Global Monitoring Laboratory.[1][4][9] The methodology

typically involves collecting whole air samples in specially prepared flasks, which are then

transported to a central laboratory for analysis using Gas Chromatography-Mass Spectrometry

(GC-MS).[4] Alternatively, some sites perform on-site analysis using automated gas

chromatographs equipped with electron capture detectors (GC-ECD).[4]

These high-frequency, high-precision measurements are essential for detecting small changes

in atmospheric composition, identifying regional emission sources, and providing crucial data

for validating global atmospheric models.[4][10]

Experimental Protocol: In-Situ CFC-11 Measurement by GC-MS

This protocol describes the collection of air samples and subsequent analysis by GC-MS.

1. Materials and Instrumentation:

Sample Flasks: Electropolished stainless steel canisters (e.g., 2-liter) prepared for trace gas

sampling.

Sampling System: A pumping system to pressurize flasks with ambient air to ~2-3

atmospheres.

Gas Chromatograph-Mass Spectrometer (GC-MS): An instrument optimized for the

separation and detection of volatile organic compounds.
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Pre-concentration Unit: A cryo-focusing system to trap and concentrate CFC-11 and other

trace gases from a large volume of air before injection into the GC.

Calibration Standards: Gravimetrically prepared whole air standards with known CFC-11

mole fractions, traceable to an international scale (e.g., SIO-05).[1]

2. Sample Collection (Flask Sampling):

Select a monitoring site that is representative of the desired air mass (e.g., remote, baseline

locations away from local pollution sources).[4]

At the site, flush the sampling lines thoroughly with ambient air.

Open the valve on the evacuated sample flask and use the pumping system to fill it with

ambient air to the target pressure.

Record metadata for each sample, including date, time, location, pressure, and relevant

meteorological conditions.

Ship the flasks to the central analytical laboratory.

3. Laboratory Analysis (GC-MS):

Pre-concentration: A known volume of air from a sample flask is passed through a trap

cooled with a cryogen (e.g., liquid nitrogen). CFC-11 and other compounds are frozen onto

the trap.

Desorption and Injection: The trap is rapidly heated, vaporizing the trapped compounds and

injecting them into the GC column.

Chromatographic Separation: The sample is carried by an inert gas (e.g., helium) through a

capillary column. The column separates the different compounds based on their chemical

properties and interaction with the column's stationary phase.

Detection and Quantification: As compounds elute from the column, they enter the mass

spectrometer, which ionizes them and separates the ions based on their mass-to-charge

ratio. The abundance of the characteristic ions for CFC-11 is measured.
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Calibration: The instrument is calibrated by analyzing reference gases with known CFC-11

concentrations before and after sample analysis. The peak area from the sample is

compared to the calibration curve to determine the mole fraction, typically reported in parts

per trillion (ppt).[6]

Workflow for In-Situ GC-MS Measurement of CFC-11
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In-situ air sampling and GC-MS analysis workflow.
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Quantitative Data Summary
The following tables summarize key quantitative parameters associated with the spectroscopic

measurement of atmospheric CFC-11.

Table 1: FTIR Retrieval Parameters for Atmospheric CFC-11

Parameter Value / Description Source

Spectral Window 830 - 860 cm⁻¹ [5]

Primary Interfering Species H₂O, O₃, CO₂, N₂O, HNO₃ [2]

Typical Spectral Resolution 0.0035 cm⁻¹ [1]

Spectroscopic Database

HITRAN (High-Resolution

Transmission Molecular

Absorption Database)

N/A

Systematic Uncertainty

(Spectroscopic Parameters)
~7% [1][2]

Retrieval Code Examples SFIT, PROFFIT N/A

Table 2: Reported Atmospheric CFC-11 Concentrations and Trends
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Location /
Network

Period Technique

Mean
Concentrati
on
(Column-
Averaged)

Annual
Trend (%
yr⁻¹)

Source

St.

Petersburg,

Russia

2009–2019 FTIR 225 ppt -0.40 [6]

Hefei, China 2017–2020 FTIR Not specified -0.47 ± 0.06 [5]

Jungfraujoch,

Switzerland
2000–2020 FTIR Not specified

-0.95 ± 0.13

(pre-2011),

-0.61 ± 0.15

(post-2011)

[1][7]

Lauder, New

Zealand
2000–2020 FTIR Not specified

-1.34 ± 0.08

(pre-2014),

-0.39 ± 0.10

(post-2014)

[1][7]

AGAGE

Network
2014-2018 GC-ECD

~235 ppt

(global mean)

Slowdown

from ~ -0.8%

to ~ -0.5%

[3][6]

NOAA

Network
2014-2018 GC-MS

~235 ppt

(global mean)

Slowdown

from ~ -0.8%

to ~ -0.5%

[3][4]

Note: Concentrations and trends vary by location, time period, and analytical method. The

slowdown in the decline rate around 2012 was a key finding from these monitoring networks.[1]

[2][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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